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Compound of Interest

Compound Name: 3-Vinylpyridine

Cat. No.: B015099 Get Quote

An In-depth Examination of the Chemical Properties, Synthesis, and Applications of 3-
Vinylpyridine

Introduction
3-Vinylpyridine, also known as 3-ethenylpyridine, is a heterocyclic aromatic compound that

serves as a versatile building block in organic synthesis and polymer chemistry.[1] Its unique

structure, featuring both a pyridine ring and a vinyl group, imparts a range of chemical

functionalities that are of significant interest to researchers, scientists, and professionals in drug

development. This guide provides a comprehensive overview of 3-vinylpyridine, including its

fundamental properties, detailed experimental protocols for its polymerization, and its

relevance in medicinal chemistry.

Core Properties and Molecular Structure
3-Vinylpyridine is a colorless to pale yellow liquid with a pungent odor.[1] The presence of the

basic nitrogen atom in the pyridine ring and the reactive vinyl group allows it to participate in a

variety of chemical reactions, most notably polymerization and the synthesis of complex

organic molecules.

CAS Number: 1121-55-7[2][3][4][5][6]

Molecular Formula: C₇H₇N[3][5][6][7][8][9]
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Molecular Weight: 105.14 g/mol [3][5][7][8][9]

Molecular Structure:

Caption: Molecular structure of 3-Vinylpyridine.

Quantitative Data
A summary of the key quantitative properties of 3-vinylpyridine is presented in the table below

for easy reference and comparison.

Property Value Reference(s)

Physical Properties

Appearance Colorless to pale yellow liquid [1]

Boiling Point 82 °C at 32 mmHg [8][10]

Density 0.968 g/cm³ [7]

Refractive Index 1.55 [7]

Flash Point 51 °C [10]

Water Solubility Limited [1]

Chemical Properties

pKa 4.86 ± 0.10 (Predicted) [1]

XLogP3 1.4 [5]

Safety Data

Hazard Statements
H226, H301, H310, H314,

H317, H335, H411
[4][11]

Experimental Protocols
The vinyl group of 3-vinylpyridine makes it a valuable monomer for polymerization. Various

techniques can be employed to produce poly(3-vinylpyridine), each with its own advantages.
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Below are detailed methodologies for some key polymerization processes.

Reversible Addition-Fragmentation Chain-Transfer
(RAFT) Polymerization
RAFT polymerization is a controlled radical polymerization technique that allows for the

synthesis of polymers with well-defined molecular weights and low dispersity.

Workflow for RAFT Polymerization of 3-Vinylpyridine:
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Preparation

Polymerization

Isolation and Purification

Dissolve CPBD and AIBN in 3-Vinylpyridine

Degas solution with nitrogen for 15 min at 0 °C

Reference sample taken

Conduct polymerization at 80 °C for 4 h in a thermoshaker

Quench reaction by ice-cooling and exposure to air

Dissolve crude polymer in THF

Precipitate polymer in ice-cold n-hexane (repeat twice)

Dry polymer under vacuum at 40 °C for 24 h

H

Obtain light pink powder

Click to download full resolution via product page

Caption: Workflow for RAFT polymerization of 3-Vinylpyridine.
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Detailed Methodology:[4]

Preparation: In a suitable reaction vessel, dissolve 2-Cyano-2-propyl benzodithioate (CPBD)

(1.0 eq) and azobisisobutyronitrile (AIBN) (0.05 eq) in 3-vinylpyridine (188 eq). Take a

sample for ¹H-NMR analysis to serve as a reference. The solution is then degassed by

purging with nitrogen for 15 minutes at 0 °C.[4]

Polymerization: The bulk polymerization is conducted in a thermoshaker at 80 °C for 4 hours.

The reaction is subsequently quenched by cooling in an ice bath and exposing it to air.[4]

Isolation and Purification: The crude polymer is dissolved in tetrahydrofuran (THF) and then

precipitated in ice-cold n-hexane. This precipitation step is repeated twice to ensure the

removal of unreacted monomer and initiator. The resulting polymer is dried under vacuum at

40 °C for 24 hours to yield a light pink powder.[4]

Anionic Polymerization
Anionic polymerization is another powerful technique for producing well-defined polymers. It is

particularly sensitive to impurities and requires stringent anhydrous and anaerobic conditions.

General Procedure for Anionic Polymerization of Vinylpyridines:[2][12]

Purification of Monomer: 3-Vinylpyridine must be rigorously purified before polymerization.

This typically involves stirring over calcium hydride for 24 hours, followed by degassing and

multiple flash distillations over freshly sublimed sodium.[2]

Initiation: The polymerization is initiated by adding a suitable initiator, such as butyllithium, to

the purified monomer in an appropriate solvent (e.g., tetrahydrofuran) at low temperatures

(typically below -60 °C) to prevent side reactions.[12]

Propagation: The polymerization proceeds via the attack of the anionic chain end on

monomer molecules. The reaction is typically very fast.

Termination: The "living" polymer chains can be terminated by the addition of a proton

source, such as methanol, or functionalized by reacting with other electrophiles.
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Relevance in Drug Development and Biological
Systems
The pyridine ring is a common scaffold in many FDA-approved drugs and natural products,

exhibiting a wide range of biological activities.[13][14] Derivatives of pyridine have been shown

to possess antituberculosis, antitumor, antiviral, and anti-inflammatory properties, among

others.[13]

While 3-vinylpyridine itself is not typically used directly as a therapeutic agent, it serves as a

valuable precursor for the synthesis of more complex molecules with potential pharmacological

activity. For instance, the vinyl group can be modified through various chemical reactions to

introduce different functional groups, leading to a library of pyridine derivatives for biological

screening.[15]

Furthermore, 3-vinylpyridine is a known metabolite of nicotine and is found in tobacco smoke,

making it relevant for studies on the metabolism and biological effects of tobacco-related

compounds.[6] Poly(vinylpyridine) and its quaternized derivatives have also been investigated

for their antiviral and antibacterial properties.

Conclusion
3-Vinylpyridine is a versatile chemical compound with significant applications in both materials

science and medicinal chemistry. Its ability to undergo controlled polymerization makes it a

valuable monomer for the synthesis of advanced polymer architectures. For drug development

professionals, its pyridine core offers a starting point for the design and synthesis of novel

bioactive molecules. A thorough understanding of its properties and reactivity is crucial for

harnessing its full potential in these fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://pubmed.ncbi.nlm.nih.gov/39062883/
https://colab.ws/articles/10.1016%2FB978-0-323-91221-1.00005-1
https://pubmed.ncbi.nlm.nih.gov/39062883/
https://www.benchchem.com/product/b015099?utm_src=pdf-body
https://www.mdpi.com/1424-8247/14/4/354
https://www.benchchem.com/product/b015099?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3-Vinylpyridine
https://www.benchchem.com/product/b015099?utm_src=pdf-body
https://www.benchchem.com/product/b015099?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b015099?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. US5861230A - Process for the polymerization of 4-vinyl pyridine monomers - Google
Patents [patents.google.com]

2. nvlpubs.nist.gov [nvlpubs.nist.gov]

3. polymer.chem.cmu.edu [polymer.chem.cmu.edu]

4. mdpi.com [mdpi.com]

5. researchgate.net [researchgate.net]

6. 3-Vinylpyridine | C7H7N | CID 14272 - PubChem [pubchem.ncbi.nlm.nih.gov]

7. bocsci.com [bocsci.com]

8. chemscene.com [chemscene.com]

9. Synthesis and Characterization of Poly(2-vinylpyridine) and Poly(4-vinylpyridine) with
Metal Oxide (TiO2, ZnO) Films for the Photocatalytic Degradation of Methyl Orange and
Benzoic Acid - PMC [pmc.ncbi.nlm.nih.gov]

10. Polymerization of 4-vinylpyridine and N,N-dimethylacrylamide using a system without
organic initiator - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]

11. pubs.acs.org [pubs.acs.org]

12. pubs.acs.org [pubs.acs.org]

13. The Structure-Antiproliferative Activity Relationship of Pyridine Derivatives - PubMed
[pubmed.ncbi.nlm.nih.gov]

14. Synthesis of pyridine derivatives for diverse biological activity profiles: A review | CoLab
[colab.ws]

15. mdpi.com [mdpi.com]

To cite this document: BenchChem. [3-Vinylpyridine: A Technical Guide for Researchers and
Drug Development Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b015099#cas-number-and-molecular-structure-of-3-
vinylpyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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